Cas no 2228297-41-2 (1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene)

• Product Name: 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene
• CAS No: 2228297-41-2
• MF: C₉H₈F₃N₃O
• MW: 231.174531936646
• CID: 6266927
• PubChem ID: 151695642
• Update Time: 2025-08-05

1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene
• EN300-1941898
• 2228297-41-2

• Inchi： 1S/C9H8F3N3O/c1-16-8-6(5-14-15-13)3-2-4-7(8)9(10,11)12/h2-4H,5H2,1H3
• InChI Key： RDMMOAJAYZBREV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CN=[N+]=[N-])=C1OC)(F)F

Computed Properties

• Exact Mass: 231.06194637g/mol
• Monoisotopic Mass: 231.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene

Professional Introduction to 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene (CAS No: 2228297-41-2)

1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene, identified by the CAS number 2228297-41-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a benzene ring substituted with an azidomethyl group, a methoxy group, and a trifluoromethyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural configuration of this compound imparts distinct reactivity patterns, making it particularly useful in the development of novel therapeutic agents.

The azidomethyl moiety in 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene is a key functional group that enables a wide range of chemical transformations. Azido compounds are well-known for their ability to participate in nucleophilic substitution reactions, cycloadditions, and other heterocyclic processes. These reactions are fundamental in constructing complex molecular architectures, which are often required in drug design. The presence of the trifluoromethyl group further enhances the compound's utility by influencing its electronic properties and metabolic stability. Trifluoromethyl groups are frequently incorporated into pharmaceuticals to improve lipophilicity, reduce metabolic clearance, and enhance binding affinity to biological targets.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their potential applications in medicinal chemistry. The combination of the methoxy group with the other substituents in 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene contributes to its solubility and interaction with biological systems. This makes it an attractive candidate for further exploration in drug discovery programs.

One of the most compelling aspects of 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene is its role as a building block in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. The azidomethyl group can be selectively modified through various chemical reactions, allowing for the introduction of additional functional groups or side chains. This flexibility is crucial in tailoring molecules to achieve desired pharmacological properties.

The pharmaceutical industry has increasingly focused on fluorinated compounds due to their favorable pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates. By incorporating this moiety into 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene, chemists can create derivatives with improved pharmacological activity. Furthermore, the presence of the methoxy group helps to modulate the electronic distribution within the molecule, influencing its interactions with biological receptors.

Recent studies have highlighted the importance of fluorinated aromatic compounds in oncology research. Compounds containing trifluoromethyl groups have shown promise as antitumor agents due to their ability to disrupt key signaling pathways involved in cancer cell proliferation. The synthesis of such compounds often relies on intermediates like 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene, which provide a convenient starting point for further functionalization.

The versatility of 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene extends beyond its applications in drug development. It has also been explored as a material for organic electronics and advanced materials research. The unique electronic properties conferred by the combination of substituents make this compound a candidate for use in conductive polymers and light-emitting diodes (LEDs).

In conclusion, 1-(azidomethyl)-2-methoxy-3-(trifluoromethyl)benzene (CAS No: 2228297-41-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules. The growing interest in fluorinated aromatic compounds underscores its importance as a building block for next-generation therapeutics and advanced materials.